tert-Butyl 4-(1H-indazol-3-yl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(2H-indazol-3-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C17H23N3O2/c1-17(2,3)22-16(21)20-10-8-12(9-11-20)15-13-6-4-5-7-14(13)18-19-15/h4-7,12H,8-11H2,1-3H3,(H,18,19)
• InChI Key: XVOLPXSAAZXUSP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C2=C3C=CC=CC3=NN2
• Molecular Formula: C17H23N3O2
• DSSTOX Substance ID: DTXSID60678042
• Molecular Weight: 301.4 g/mol
• CAS No.: 889945-69-1

Description

“tert-Butyl 4-(1H-indazol-3-yl)piperidine-1-carboxylate” is a chemical compound with the CAS Number: 889945-69-1. It has a molecular weight of 301.39 and a molecular formula of C17H23N3O2. It is a solid substance and is typically stored in an inert atmosphere at temperatures between 2-8°C.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C17H23N3O2/c1-17(2,3)23-16(22)21-8-6-11(7-9-21)15-13-10-12(18)4-5-14(13)19-20-15/h4-5,10-11H,6-9H2,1-3H3, (H,19,20).

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 301.38300, and a molecular formula of C17H23N3O2. The compound is a solid and is typically stored in an inert atmosphere at temperatures between 2-8°C.

Scientific Research Applications

Synthesis and Intermediate Applications

Tert-Butyl 4-(1H-indazol-3-yl)piperidine-1-carboxylate is an important intermediate in synthesizing various biologically active compounds. For instance, it plays a crucial role in the synthesis of crizotinib, a medication used in cancer treatment. Kong et al. (2016) demonstrated the synthesis of a related compound, Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, through a three-step process starting from tert-butyl-4-hydroxypiperdine-1-carboxylate. The total yield of this process was reported to be 49.9% (Kong et al., 2016). Similarly, Richter et al. (2009) synthesized tert-Butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate, showing the versatility of tert-butyl piperidine-1-carboxylates in chemical synthesis (Richter et al., 2009).

Applications in Anticancer Drug Synthesis

Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, closely related to this compound, is noted as a significant intermediate for small molecule anticancer drugs. Zhang et al. (2018) reported a high yield synthetic method for this compound, underlying its importance in developing and optimizing anti-tumor inhibitors (Zhang et al., 2018).

Molecular Structure and Biological Evaluation

Sanjeevarayappa et al. (2015) synthesized and characterized a compound similar to tert-butyl piperidine-1-carboxylate, examining its molecular structure through X-ray diffraction and assessing its in vitro antibacterial and anthelmintic activity. This study highlights the potential biological applications of tert-butyl piperidine-1-carboxylate derivatives (Sanjeevarayappa et al., 2015).

Synthesis of Other Pharmaceutical Intermediates

The versatility of tert-butyl piperidine-1-carboxylate extends to the synthesis of various pharmaceutical intermediates. For instance, Wang et al. (2015) synthesized tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a key intermediate of Vandetanib, a medication used to treat thyroid cancer (Wang et al., 2015).

Safety and Hazards

The safety information available indicates that “tert-Butyl 4-(1H-indazol-3-yl)piperidine-1-carboxylate” may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment.